Cas no 2648939-94-8 (4-Chloro-5-(fluorosulfonyl)-2-hydroxybenzoic acid)

• Product Name: 4-Chloro-5-(fluorosulfonyl)-2-hydroxybenzoic acid
• CAS No: 2648939-94-8
• MF: C₇H₄ClFO₅S
• MW: 254.620063781738
• CID: 5465168
• Update Time: 2023-08-28

4-Chloro-5-(fluorosulfonyl)-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-5-(fluorosulfonyl)-2-hydroxybenzoic acid
• Z4453270159
• 4-Chloro-5-(fluorosulfonyl)-2-hydroxybenzoic acid

• Inchi： 1S/C7H4ClFO5S/c8-4-2-5(10)3(7(11)12)1-6(4)15(9,13)14/h1-2,10H,(H,11,12)
• InChI Key： IMXWIKAQUWPZJI-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(=O)O)C=C1S(=O)(=O)F)O

Computed Properties

• Exact Mass: 253.9452003 g/mol
• Monoisotopic Mass: 253.9452003 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 100
• Molecular Weight: 254.62